![molecular formula C19H19ClN2O B2672545 2-(4-chlorophenyl)-N-[(1,2-dimethylindol-5-yl)methyl]acetamide CAS No. 852137-71-4](/img/structure/B2672545.png)
2-(4-chlorophenyl)-N-[(1,2-dimethylindol-5-yl)methyl]acetamide
Description
2-(4-chlorophenyl)-N-[(1,2-dimethylindol-5-yl)methyl]acetamide, also known as CDMIA, is a synthetic compound that belongs to the class of indole-based compounds. CDMIA has been found to exhibit significant biological activity and has been the subject of several scientific studies. In
Scientific Research Applications
Soft Tissue Sarcoma and Chlorophenols
Studies on chlorophenols, a class of chemicals related to the chlorophenyl group present in the requested compound, have explored their association with soft tissue sarcoma. One study undertaken in New Zealand involved interviewing subjects with soft tissue sarcoma and controls with other types of cancer, exploring potential risks associated with exposure to phenoxyherbicides or chlorophenols. The study indicated the need for further research to conclusively determine the relationship between human exposure to these chemicals and the risk of soft tissue sarcoma (Smith et al., 1984).
Toxicological Studies on Chlorophenols and Chlorpyrifos
Another study reported a death due to ingestion of chlorophenols and chlorpyrifos, emphasizing the toxicological significance of chlorophenoxy acetic acids and providing insights into the biochemical effects of organophosphates in human subjects. This research highlights the importance of analytical methods for measuring such compounds and understanding their toxicological profiles (Osterloh, Lotti, & Pond, 1983).
Environmental and Occupational Exposure
Investigations into environmental and occupational exposure to certain chlorophenyl and dimethyl compounds have been conducted. For instance, a study on N,N-dimethylacetamide (DMA), used in the textile and plastics industry, focused on its urinary metabolites as biomarkers for occupational exposure. This study underscores the significance of monitoring exposure to industrial solvents and the identification of new metabolites for health and safety assessments (Princivalle, Pasini, & Perbellini, 2010).
properties
IUPAC Name |
2-(4-chlorophenyl)-N-[(1,2-dimethylindol-5-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN2O/c1-13-9-16-10-15(5-8-18(16)22(13)2)12-21-19(23)11-14-3-6-17(20)7-4-14/h3-10H,11-12H2,1-2H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUCHIMYFEJFKNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)CC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Chlorophenyl {6-[(2,6-dichlorophenyl)sulfanyl]-2-methyl-4-pyrimidinyl}methyl sulfide](/img/structure/B2672465.png)
![N-[1-(5-Fluoro-6-phenylpyrimidin-4-yl)azetidin-3-yl]-N,1,2-trimethylimidazole-4-sulfonamide](/img/structure/B2672470.png)
![7-(4-chlorophenyl)-1-methyl-3-phenethyloxazolo[2,3-f]purine-2,4(1H,3H)-dione](/img/structure/B2672471.png)
![N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-((1-(2-methoxyethyl)piperidin-4-yl)methyl)oxalamide](/img/structure/B2672473.png)
![N-{3-[1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide](/img/structure/B2672475.png)
![N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)((4-methyl-3-nitrophenyl)amino)formamide](/img/structure/B2672482.png)